Cas no 1218994-36-5 ((2,4,6-Trichloropyridin-3-yl)methanol)

• Product Name: (2,4,6-Trichloropyridin-3-yl)methanol
• CAS No: 1218994-36-5
• MF: C₆H₄Cl₃NO
• MW: 212.461058616638
• MDL: MFCD20923577
• CID: 1034744
• PubChem ID: 71301503
• Update Time: 2025-05-21

(2,4,6-Trichloropyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,4,6-Trichloropyridin-3-yl)methanol
• (2,4,6-trichloro-pyridin-3-yl)methanol
• DTXSID00744356
• MFCD20923577
• 1218994-36-5
• CS-0334913
• AKOS016014840
• FT-0752596
• J-500576
• SCHEMBL1710157
• (2,4,6-Trichloro-3-pyridyl)methanol
• DA-32171

• MDL： MFCD20923577
• Inchi： 1S/C6H4Cl3NO/c7-4-1-5(8)10-6(9)3(4)2-11/h1,11H,2H2
• InChI Key： GAXGSDVCHFFUOP-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(C=1CO)Cl)Cl

Computed Properties

• Exact Mass: 210.935847g/mol
• Monoisotopic Mass: 210.935847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 2.53410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on (2,4,6-Trichloropyridin-3-yl)methanol

Introduction to (2,4,6-Trichloropyridin-3-yl)methanol (CAS No. 1218994-36-5)

(2,4,6-Trichloropyridin-3-yl)methanol (CAS No. 1218994-36-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by a pyridine ring substituted with three chlorine atoms at the 2, 4, and 6 positions, and a hydroxymethyl group at the 3 position. The combination of these functional groups imparts distinct chemical properties that make it an intriguing subject for both academic research and industrial development.

The synthesis of (2,4,6-Trichloropyridin-3-yl)methanol typically involves multistep processes, including the formation of the pyridine ring and subsequent substitution reactions. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel catalytic approach that significantly reduced the number of steps and minimized byproduct formation, making the synthesis more cost-effective and sustainable.

In the pharmaceutical industry, (2,4,6-Trichloropyridin-3-yl)methanol has shown promise as an intermediate in the synthesis of various bioactive compounds. Its unique structure allows it to serve as a building block for molecules with diverse biological activities. One notable application is in the development of antifungal agents. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that derivatives of (2,4,6-Trichloropyridin-3-yl)methanol exhibit potent antifungal activity against several clinically relevant fungal pathogens. This finding has opened new avenues for the design of more effective antifungal drugs.

Beyond pharmaceuticals, (2,4,6-Trichloropyridin-3-yl)methanol has also found applications in agrochemicals. Its chlorine-substituted pyridine ring provides excellent stability and resistance to degradation under various environmental conditions. This property makes it a valuable precursor for the synthesis of herbicides and insecticides. A study published in the Pest Management Science journal in 2020 highlighted the use of (2,4,6-Trichloropyridin-3-yl)methanol-derived compounds in developing new herbicides with improved selectivity and reduced environmental impact.

The physical and chemical properties of (2,4,6-Trichloropyridin-3-yl)methanol are well-documented. It is a white crystalline solid with a melting point of approximately 105°C and is soluble in common organic solvents such as methanol and dichloromethane. Its hydroxymethyl group can undergo various chemical reactions, including esterification and etherification, which further expand its utility as a synthetic intermediate.

Safety considerations are crucial when handling (2,4,6-Trichloropyridin-3-yl)methanol. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, (2,4,6-Trichloropyridin-3-yl)methanol (CAS No. 1218994-36-5) is a multifaceted compound with significant potential across multiple industries. Its unique chemical structure and versatile reactivity make it an important intermediate in the synthesis of bioactive compounds and agrochemicals. Ongoing research continues to uncover new applications and improve synthetic methods, ensuring its relevance in both academic and industrial settings.